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Compound of Interest

Compound Name: N-Benzylideneaniline

Cat. No.: B3420153 Get Quote

This document provides essential safety and logistical information for the proper disposal of N-
Benzylideneaniline, tailored for researchers, scientists, and drug development professionals.

The following procedures are designed to ensure safe handling and compliance with

hazardous waste regulations.

Immediate Safety and Hazard Information
N-Benzylideneaniline is classified as a hazardous substance that causes skin and eye

irritation and may cause respiratory irritation.[1][2][3][4] It is harmful if swallowed and has

limited evidence of carcinogenic effects.[2] As a combustible solid, its dust can form explosive

mixtures in the air.[2] It is crucial to prevent its release into the environment as it is considered

highly hazardous to aquatic life.[5]

Key Safety Data

All personnel handling N-Benzylideneaniline waste must be familiar with its properties and

hazards.
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Property Data Citation

Physical State Solid, powder [3]

Appearance Light yellow [3][4]

CAS Number 538-51-2 [1][3]

Molecular Formula C13 H11 N [3][4]

Molecular Weight 181.24 g/mol [3][4]

Melting Point 52 - 54 °C / 125.6 - 129.2 °F [3][4]

Boiling Point 300 °C / 572 °F [3][4]

Flash Point > 110 °C / > 230 °F [3][4]

Hazard Classifications
Skin Irritant 2, Eye Irritant 2,

STOT SE 3 (Respiratory)
[4]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[3][4]

Incompatibilities Oxidizing agents [1][4]

Hazardous Decomposition

Carbon monoxide (CO),

Carbon dioxide (CO2),

Nitrogen oxides (NOx)

[1][3][4]

Procedural Guide for Disposal
Adherence to these step-by-step procedures is mandatory for ensuring safety and regulatory

compliance.

Step 1: Personal Protective Equipment (PPE)

Before handling N-Benzylideneaniline waste, all personnel must wear appropriate PPE to

prevent exposure.[2]
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Hand Protection: Wear protective gloves (e.g., Nitrile rubber).[3][4]

Eye Protection: Use safety goggles or a face shield that complies with European Standard

EN166 or OSHA regulations in 29 CFR 1910.133.[1][3]

Skin and Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin

exposure.[1][3]

Respiratory Protection: For large quantities or when dust may be generated, use a

NIOSH/MSHA or European Standard EN 136 approved respirator.[3]

Step 2: Waste Segregation and Collection

Proper segregation prevents hazardous reactions and ensures correct disposal.[5]

Designate a Waste Stream: Classify N-Benzylideneaniline and any materials contaminated

with it (e.g., gloves, filter paper, empty containers) as hazardous chemical waste.[3][4]

Use Compatible Containers: Collect solid waste in a sturdy, leak-proof container with a

secure lid.[6][7] The container must be made of a material that does not react with the

chemical.[5] If using the original product container, ensure it is in good condition.[8]

Avoid Mixing: Never mix N-Benzylideneaniline waste with incompatible materials,

particularly oxidizing agents, acids, or bases.[1][7]

Step 3: Labeling and Storage

Accurate labeling and proper storage are critical for safety and regulatory compliance.

Labeling: Affix a completed hazardous waste label to the container.[6] The label must

include:

The words "Hazardous Waste".[7]

The full chemical name: "N-Benzylideneaniline".[7]

Associated hazards (e.g., Irritant, Combustible).[7]
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The date the container becomes full.[7]

Storage:

Keep the waste container tightly sealed at all times, except when adding waste.[2][7][9]

Store the container in a designated and secure Satellite Accumulation Area (SAA), such

as a chemical fume hood or a secondary containment bin.[6][7]

Ensure the storage area is cool, dry, and well-ventilated, away from heat sources.[1][5]

Do not store more than 10 gallons of hazardous waste in your lab.[6]

Step 4: Handling Spills and Contamination

In case of a spill, act immediately to contain and clean the material.

Minor Spills (Solid):

Avoid breathing dust.[1]

Use dry clean-up methods; sweep or vacuum the material.[2] A vacuum cleaner must be

fitted with a HEPA filter.[2]

To prevent dust generation, you may lightly dampen the material with water before

sweeping.[2]

Place all contaminated materials and cleanup debris into a labeled hazardous waste

container.[2]

Major Spills:

Alert personnel in the area and contact your institution's Environmental Health & Safety

(EHS) department immediately.[2][6]

Control personal contact by wearing the appropriate PPE.[2]

Prevent the spillage from entering drains or waterways.[2]
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Step 5: Final Disposal

Final disposal must be handled by qualified personnel or a licensed contractor.

Do Not Dispose in Regular Trash or Sewer: It is prohibited to dispose of N-
Benzylideneaniline in the regular trash or down the drain.[1][5][6] Evaporation is not an

acceptable method of disposal.[7][8]

Arrange for Pickup: Once the waste container is full (not exceeding 90% capacity), arrange

for its collection.[9] Contact your institution's EHS or a licensed hazardous waste disposal

company to schedule a pickup.[5][6]

Consult Regulations: Chemical waste generators are responsible for ensuring complete and

accurate classification and disposal according to local, regional, and national hazardous

waste regulations.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Benzylideneaniline.
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N-Benzylideneaniline Disposal Workflow

Preparation & Collection
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Final Disposal

Identify Waste
(N-Benzylideneaniline &
Contaminated Materials)

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Select Compatible &
Leak-Proof Container

Collect Waste in Container
(Do Not Mix Incompatibles)

Securely Seal Container

Attach Hazardous Waste Label

Store in Designated SAA
(Cool, Dry, Ventilated)

Container Full?

Continue Safe Storage
(Max 1 Year)

No

Contact EHS or Licensed
Waste Disposal Company

Yes

Arrange for Waste Pickup
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Caption: Workflow for the safe disposal of N-Benzylideneaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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